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Compound of Interest

Compound Name: CP-865569

CAS No.: 478833-25-9

Cat. No.: B12771284

Get Quote

Introduction

CP-865569 is a chemical compound with a molecular weight of 282.32 g/mol [1]. This

document provides a detailed protocol for the preparation of a stock solution of CP-865569 in

Dimethyl Sulfoxide (DMSO). DMSO is a polar aprotic solvent that is widely used in research to

dissolve a broad range of polar and nonpolar compounds[2]. The following guidelines are

intended for researchers, scientists, and professionals in the field of drug development to

ensure accurate and reproducible experimental results.

Physicochemical Data

A summary of the relevant quantitative data for CP-865569 is presented in the table below.
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Property Value Reference

Molecular Weight 282.32 g/mol [1]

Chemical Formula C₁₇H₁₅FN₂O [1]

Solvent Dimethyl Sulfoxide (DMSO) [2][3]

Appearance Colorless liquid (DMSO) [2][4]

Boiling Point (DMSO) 189 °C (372 °F; 462 K) [2]

Melting Point (DMSO) 19 °C (66 °F; 292 K) [2]

Experimental Protocol: Preparation of a 10 mM CP-865569 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of CP-865569 in DMSO. The

concentration can be adjusted as per experimental requirements by modifying the mass of the

compound or the volume of the solvent accordingly.

Materials:

CP-865569 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, nuclease-free, and pyrogen-free microcentrifuge tubes[5]

Sterile, nuclease-free, and pyrogen-free pipette tips[5]

Vortex mixer

Procedure:

Determine the required mass of CP-865569:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:
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Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 282.32 g/mol x 1000 mg/g = 2.8232 mg

Weighing the Compound:

Carefully weigh out 2.8232 mg of CP-865569 powder using a calibrated analytical balance

and place it into a sterile microcentrifuge tube.

Dissolution in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the CP-865569
powder.

Cap the tube securely and vortex the solution until the compound is completely dissolved.

Gentle warming in a water bath may aid in dissolution if necessary, but the thermostability

of the compound should be considered[6].

Storage of Stock Solution:

For short-term storage, the stock solution can be stored at -20°C for up to one month[7].

For long-term storage, it is recommended to aliquot the stock solution into smaller

volumes to avoid repeated freeze-thaw cycles and store at -80°C for up to six months[7].

Example Calculations for Stock Solution Preparation

Desired Stock
Concentration

Volume of DMSO
Mass of CP-865569
Required

1 mM 1 mL 0.2823 mg

5 mM 1 mL 1.4116 mg

10 mM 1 mL 2.8232 mg

20 mM 1 mL 5.6464 mg

50 mM 1 mL 14.116 mg
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Experimental Workflow

Stock Solution Preparation Workflow
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Caption: Workflow for preparing CP-865569 stock solution in DMSO.

Hypothetical Signaling Pathway

While the specific biological activities and signaling pathways of CP-865569 are not extensively

documented, the following diagram illustrates a general mechanism of action for a small

molecule inhibitor targeting a cell surface receptor.
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Generalized Small Molecule Inhibitor Pathway
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Caption: Hypothetical signaling pathway for a small molecule inhibitor.

Safety Precautions

Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,

and safety glasses, when handling chemical compounds and solvents[5].

DMSO can facilitate the absorption of other chemicals through the skin. Handle with caution.

Perform all procedures in a well-ventilated area or under a chemical fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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